2-(4-(trifluoromethyl)phenyl)-N-(3,4,5-trimethoxybenzyl)ethanamine maleate

• IUPAC Name: (Z)-but-2-enedioic acid;2-[4-(trifluoromethyl)phenyl]-N-[(3,4,5-trimethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C19H22F3NO3.C4H4O4/c1-24-16-10-14(11-17(25-2)18(16)26-3)12-23-9-8-13-4-6-15(7-5-13)19(20,21)22;5-3(6)1-2-4(7)8/h4-7,10-11,23H,8-9,12H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key: BLMKANDIBANAQN-BTJKTKAUSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNCCC2=CC=C(C=C2)C(F)(F)F.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)CNCCC2=CC=C(C=C2)C(F)(F)F.C(=C\C(=O)O)\C(=O)O
• Molecular Formula: C23H26F3NO7
• Molecular Weight: 485.4 g/mol

Description

2-(4-(trifluoromethyl)phenyl)-N-(3,4,5-trimethoxybenzyl)ethanamine maleate is a chemical compound that has gained significant interest in scientific research. This compound belongs to the class of phenethylamines and has been studied for its potential application in the field of medicinal chemistry.

Scientific Research Applications

Photolysis and Photoaffinity Probes

Photolysis studies of related compounds, such as 3-aryl-3-(trifluoromethyl)diazirines, have shed light on the mechanisms by which these compounds undergo decomposition in the presence of various solvents and reagents. This research is crucial for understanding the stability and reactivity of compounds containing trifluoromethyl groups when exposed to light, which has implications for their use in photoaffinity labeling techniques in biological research (Platz et al., 1991).

Synthetic Routes for Pharmaceutical Intermediates

A novel synthetic route for producing 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanamine, a key intermediate in the synthesis of Silodosin, a medication used to treat benign prostatic hyperplasia, highlights the importance of trifluoromethyl groups in pharmaceutical manufacturing. This research demonstrates the economic and convenient access to critical intermediates through innovative synthetic methods (Xiaoxia Luo et al., 2008).

Analytical Characterization of Hallucinogenic Compounds

The analytical characterization of hallucinogenic N-(2-methoxy)benzyl derivatives of phenethylamine drugs showcases the utility of trifluoromethyl and methoxy groups in the study of psychoactive substances. This research provides insights into the structural features and analytical properties of these compounds, aiding in the understanding of their pharmacological and toxicological profiles (D. Zuba & Karolina Sekuła, 2013).

Fluorinated Polymers

The development of fluorinated polybenzimidazopyrrolones with excellent alkaline-hydrolysis resistance demonstrates the utility of trifluoromethyl groups in enhancing the durability and performance of polymeric materials. This research could have applications in the design of advanced materials for various industrial applications (Liming Tao et al., 2014).